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Compound of Interest
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Cat. No.: B1668377 Get Quote

A Note on Data Availability: Centalun is a psycholeptic drug with hypnotic and sedative effects

developed in 1962 by Boehringer Ingelheim.[1] Due to the discontinuation of its clinical use and

the age of the primary research, comprehensive data from initial studies and clinical findings,

including detailed experimental protocols and extensive quantitative data, are not readily

available in contemporary scientific literature. The following guide is compiled from the limited

accessible information.

Overview and Mechanism of Action
Centalun was primarily utilized for sedation in various medical procedures, including surgery,

orthopedics, and gynecology.[1] Its sedative and hypnotic effects are mediated through its

action as an allosteric agonist of the GABAA receptor.[1]

GABAA Receptor Signaling Pathway

The binding of Centalun to a site on the GABAA receptor, distinct from the GABA binding site,

potentiates the effect of the inhibitory neurotransmitter GABA. This allosteric modulation

increases the influx of chloride ions into the neuron, leading to hyperpolarization of the cell

membrane and a reduction in neuronal excitability.
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Figure 1: Simplified signaling pathway of Centalun's action on the GABAA receptor.

Historical Clinical Applications
Initial clinical studies and applications of Centalun in the 1960s focused on its utility as a

sedative in various medical contexts.

Table 1: Summary of Early Clinical Applications for Centalun

Medical Field Application Reference

Surgery
Pre- and postoperative

sedation
Monecke K (1964)

Orthopedics Sedative therapy Bruckschen E (1964)

Obstetrics & Gynecology Sedation for patients Gerlach W, Gerlach E (1964)

General Medicine

Psychic effect of sedatives

under normal and stress

conditions

Janke W, Glathe H (1964)

Experimental Protocols
Detailed experimental protocols from the original studies are not available in accessible

modern archives. The research from that era often lacks the standardized, detailed

methodology sections required by current scientific journals.
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General Experimental Workflow for Sedative Evaluation (Hypothetical)

The following diagram illustrates a generalized workflow that would have been typical for

evaluating a new sedative compound like Centalun during that period.
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Figure 2: A generalized workflow for the evaluation of a new sedative drug.
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Quantitative Data
Specific quantitative data from the initial studies, such as pharmacokinetic profiles, dose-

response curves, and precise efficacy measurements, are not detailed in the available

retrospective sources. The clinical reports from the 1960s were largely descriptive.

Regulatory Status
Despite its history of clinical use, Centalun was never incorporated into the Controlled

Substances Act (CSA) and therefore remains unregulated as a drug of abuse.[1] It is no longer

in clinical use.[1]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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